Elimination of Quantification Bias Compared to Non-Isotopic Internal Standards
In a direct head-to-head comparison, the use of the isotopic internal standard creatinine-(methyl-13C) provided accurate results for urinary creatinine, while the non-isotopic standard 1,5,5-trimethylhydantoin (1,5,5-TH) introduced a systematic bias of over 13% in a single-injection CE-MS method [1]. This establishes a class-level advantage for all isotopic standards over non-isotopic surrogates for this analyte.
| Evidence Dimension | Quantification accuracy (bias from reference value) |
|---|---|
| Target Compound Data | Bias not statistically significant for isotopic IS (creatinine-(methyl-13C)) |
| Comparator Or Baseline | 1,5,5-Trimethylhydantoin (non-isotopic IS) caused >13% bias in SI method |
| Quantified Difference | >13 percentage point improvement in accuracy |
| Conditions | Capillary electrophoresis-electrospray ionization-mass spectrometry (CE-ESI-MS) analysis of urinary creatinine |
Why This Matters
This validates the procurement of any high-quality isotopic standard like creatinine-d5 as a requirement for achieving acceptable accuracy in ID-MS assays, as non-isotopic alternatives fail to correct for differential matrix effects.
- [1] Huang, Z.-A., Scotland, K. B., Li, Y., et al. (2020). Application of multisegment injection on quantification of creatinine and standard addition analysis of urinary 5-hydroxyindoleacetic acid simultaneously with creatinine normalization. ELECTROPHORESIS, 41, 183-193. View Source
